Cas no 1567959-59-4 ((1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

(1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a pyrazole core, which confers structural rigidity and potential for selective interactions. The stereospecific (1S) configuration enhances its utility in asymmetric synthesis and pharmaceutical applications, where enantiopurity is critical. The presence of both amino and hydroxyl functional groups allows for versatile derivatization, making it a valuable intermediate in medicinal chemistry and catalyst design. Its ethyl and dimethyl substitutions on the pyrazole ring improve stability and modulate electronic properties, facilitating tailored reactivity. This compound is particularly suited for research in bioactive molecule development and chiral ligand synthesis, offering precise control over stereochemical outcomes.

(1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol structure

1567959-59-4 structure

Product Name:(1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

CAS No:1567959-59-4

MF:C₉H₁₇N₃O

MW:183.250781774521

CID:5738518

PubChem ID:83001666

Update Time:2025-10-29

(1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- AKOS021321682
- EN300-1147286
- (1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
- 1567959-59-4
- 1H-Pyrazole-4-methanol, α-(aminomethyl)-1-ethyl-3,5-dimethyl-, (αS)-
- Inchi： 1S/C9H17N3O/c1-4-12-7(3)9(6(2)11-12)8(13)5-10/h8,13H,4-5,10H2,1-3H3/t8-/m1/s1
- InChI Key： LZCICZYRMCUKON-MRVPVSSYSA-N
- SMILES： O[C@H](CN)C1C(C)=NN(CC)C=1C

Computed Properties

Exact Mass: 183.137162174g/mol
Monoisotopic Mass: 183.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 64.1Å²

Experimental Properties

Density: 1.17±0.1 g/cm3(Predicted)
Boiling Point: 361.3±37.0 °C(Predicted)
pka: 11.84±0.35(Predicted)

(1S)-2-Amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>

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Enamine	EN300-1147286-0.05g	(1S)-2-amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol	1567959-59-4	95%	0.05g	$888.0	2023-10-25
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Enamine	EN300-1147286-1.0g	(1S)-2-amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol	1567959-59-4		1g	$1256.0	2023-06-09
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Enamine	EN300-1147286-5.0g	(1S)-2-amino-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol	1567959-59-4		5g	$3645.0	2023-06-09
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